Cas no 612504-45-7 (3-Thiophenecarbonitrile, 5-cyclopentyl-2-[(2-nitrophenyl)amino]-)

• Product Name: 3-Thiophenecarbonitrile, 5-cyclopentyl-2-[(2-nitrophenyl)amino]-
• CAS No: 612504-45-7
• MF: C₁₆H₁₅N₃O₂S
• MW: 313.374202013016
• CID: 1626337
• Update Time: 2024-08-30

3-Thiophenecarbonitrile, 5-cyclopentyl-2-[(2-nitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarbonitrile, 5-cyclopentyl-2-[(2-nitrophenyl)amino]-

• Inchi： 1S/C16H15N3O2S/c17-10-12-9-15(11-5-1-2-6-11)22-16(12)18-13-7-3-4-8-14(13)19(20)21/h3-4,7-9,11,18H,1-2,5-6H2
• InChI Key： AZKAYUMCPFCJEI-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC=C2[N+]([O-])=O)SC(C2CCCC2)=CC=1C#N

Computed Properties

• Exact Mass: 313.08865

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 460.3±45.0 °C(Predicted)
• PSA: 78.96
• pka: -3.24±0.50(Predicted)